5-Iodothiophene-2-carbonitrile

• IUPAC Name: 5-iodothiophene-2-carbonitrile
• InChI: InChI=1S/C5H2INS/c6-5-2-1-4(3-7)8-5/h1-2H
• InChI Key: DCTRQPYCGCNWBN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)I)C#N
• Molecular Formula: C5H2INS
• DSSTOX Substance ID: DTXSID00446121
• Molecular Weight: 235.05 g/mol
• CAS No.: 18945-81-8

Description

5-Iodothiophene-2-carbonitrile is a compound with the molecular formula C5H2INS. It has a molecular weight of 235.05 g/mol. The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C. It is a solid substance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H2INS/c6-5-2-1-4(3-7)8-5/h1-2H. The compound’s structure includes a five-membered ring made up of one sulfur atom.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 235.05 g/mol. It has a topological polar surface area of 52 Ų. The compound has no hydrogen bond donors but has two hydrogen bond acceptors. It has no rotatable bonds. The exact mass of the compound is 234.89527 g/mol.

Scientific Research Applications

Photochemical Behaviour and Synthesis

• 5-Iodothiophene-2-carbonitrile has been studied for its photochemical behavior and its application in the synthesis of various aromatic compounds. The research demonstrated that while some derivatives of 5-halogenothiophene-2-carbonitrile are unreactive, the iodine derivative can be utilized in photochemical processes for the synthesis of compounds like 5′-(1-propynyl)-2,2′-bithiophene-5-carboxylic acid (D’Auria et al., 1989).

Inhibition of Carbon Steel Corrosion

• Studies have explored the use of derivatives of this compound as corrosion inhibitors for carbon steel in acidic solutions. The compounds exhibited significant inhibition efficiency, with their behavior explained by adsorption processes and confirmed by a range of analytical techniques including SEM and electrochemical impedance spectroscopy (Bedair et al., 2018).

Synthesis of Kinase Inhibitors

• A study reported the synthesis of thieno[2,3-b]pyridine-5-carbonitriles from 2-aminothiophene-3-carboxylate esters, a process involving this compound derivatives. These compounds are key intermediates in the synthesis of various kinase inhibitors, highlighting their importance in pharmaceutical research (Tumey et al., 2008).

Antitumor and Antimicrobial Properties

• This compound derivatives have been synthesized and tested for their potential as antitumor agents against human tumor cell lines. The study showed variable degrees of inhibition, indicating their potential for further exploration in cancer research (Khalifa & Algothami, 2020).
• Another study investigated the antimicrobial activity of compounds derived from 5-carbonitrile, including their effectiveness against various bacteria and fungi (Abdelghani et al., 2017).

Photovoltaic Properties

• The photovoltaic properties of this compound derivatives have been studied, demonstrating their potential application in the fabrication of organic-inorganic photodiodes. The research focused on understanding the electronic and optical behaviors of these compounds (Zeyada et al., 2016).

Safety and Hazards

5-Iodothiophene-2-carbonitrile is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using the compound only outdoors or in a well-ventilated area.

Future Directions

Thiophene-based analogs, such as 5-Iodothiophene-2-carbonitrile, have been the focus of a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research may focus on exploring these properties further and developing new synthesis methods for these compounds.